Cas no 2680768-87-8 (benzyl N-(3-bromo-2-fluoro-6-methoxyphenyl)carbamate)

• Product Name: benzyl N-(3-bromo-2-fluoro-6-methoxyphenyl)carbamate
• CAS No: 2680768-87-8
• MF: C₁₅H₁₃BrFNO₃
• MW: 354.171026945114
• CID: 5624070
• PubChem ID: 165920836
• Update Time: 2025-06-13

benzyl N-(3-bromo-2-fluoro-6-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298961
• benzyl N-(3-bromo-2-fluoro-6-methoxyphenyl)carbamate
• 2680768-87-8

• Inchi： 1S/C15H13BrFNO3/c1-20-12-8-7-11(16)13(17)14(12)18-15(19)21-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,18,19)
• InChI Key： XSQNDKYOZGEZQS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1F)NC(=O)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 353.00628g/mol
• Monoisotopic Mass: 353.00628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-(3-bromo-2-fluoro-6-methoxyphenyl)carbamate

Introduction to Benzyl N-(3-bromo-2-fluoro-6-methoxyphenyl)carbamate (CAS No. 2680768-87-8)

Benzyl N-(3-bromo-2-fluoro-6-methoxyphenyl)carbamate, with the chemical formula C₁₄H₁₂BrFNO₂, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, which include a benzyl group, a carbamate moiety, and a phenyl ring substituted with bromine, fluorine, and methoxy groups. The presence of these functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules.

The CAS No. 2680768-87-8 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and research applications. The structural complexity of Benzyl N-(3-bromo-2-fluoro-6-methoxyphenyl)carbamate positions it as a valuable building block in medicinal chemistry. Its synthesis involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity.

In recent years, there has been growing interest in the development of novel pharmaceutical agents that target specific biological pathways. The benzyl N-(3-bromo-2-fluoro-6-methoxyphenyl)carbamate structure has been explored for its potential in inhibiting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The bromine and fluorine substituents, in particular, have been shown to enhance the metabolic stability and binding affinity of drug candidates.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases like cancer. By modifying the phenyl ring with bromine and fluorine atoms, researchers can fine-tune the electronic properties of the molecule, leading to improved interactions with target kinases. This approach has led to the discovery of several promising lead compounds that are currently undergoing further investigation.

Another area where Benzyl N-(3-bromo-2-fluoro-6-methoxyphenyl)carbamate has shown promise is in the development of antiviral agents. The structural features of this compound allow it to interact with viral proteases and polymerases, inhibiting their activity and thereby reducing viral replication. Recent studies have highlighted its potential in combating emerging viral infections, making it a subject of intense research interest.

The synthesis of Benzyl N-(3-bromo-2-fluoro-6-methoxyphenyl)carbamate typically involves the reaction of 3-bromo-2-fluoro-6-methoxybenzoyl chloride with benzylamine in the presence of a base catalyst. This reaction proceeds via nucleophilic substitution, where the amine group attacks the carbonyl carbon of the acid chloride. The resulting intermediate is then isolated and purified through standard organic techniques such as column chromatography.

Advances in synthetic methodologies have enabled researchers to optimize the production process of this compound. For instance, catalytic methods using transition metals have been developed to improve yield and reduce byproduct formation. Additionally, green chemistry principles have been applied to minimize waste and environmental impact, making the synthesis more sustainable.

The pharmacological properties of Benzyl N-(3-bromo-2-fluoro-6-methoxyphenyl)carbamate have been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits potent activity against various disease targets. Its ability to modulate enzyme activity has led to investigations into its potential therapeutic applications in oncology, immunology, and infectious diseases.

In conclusion, Benzyl N-(3-bromo-2-fluoro-6-methoxyphenyl)carbamate (CAS No. 2680768-87-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting diverse disease pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.